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Compound of Interest

Compound Name: Drospirenone 6-ene

Cat. No.: B195100 Get Quote

In-Depth Technical Guide to Drospirenone 6-ene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Drospirenone 6-ene, a known

impurity and potential intermediate in the synthesis of the progestin drospirenone. This

document outlines its chemical identity, and available, albeit limited, technical data, focusing on

its analytical determination and potential formation during drospirenone synthesis.

Core Chemical Identifiers
Drospirenone 6-ene is identified by the following chemical and registry information:
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Identifier Value Reference

CAS Number 67372-69-4 [1]

Molecular Formula C₂₃H₂₈O₃ [1][2][3]

Molecular Weight 352.47 g/mol [2]

IUPAC Name

(1'R,2'S,3'S,5S,5'S,7'S,10'S,11

'R)-7',11'-

dimethylspiro[oxolane-5,6'-

pentacyclo[8.8.0.0²,⁷.0³,⁵.0¹¹,¹⁶]

octadeca-15,17-diene]-2,14'-

dione

[1]

Synonyms

Drospirenone impurity D,

delta6-Drospirenone,

.DELTA.6-DROSPIRENONE

[1]

Synthesis and Formation
Drospirenone 6-ene is not typically synthesized as a primary target but rather emerges as an

impurity or intermediate during the manufacturing of drospirenone.[4][5][6][7] Several patented

methods for drospirenone synthesis allude to the formation of related impurities. The presence

of a double bond at the 6-position suggests its formation could be a result of elimination

reactions under certain acidic or basic conditions during the synthesis process.

A general retrosynthetic analysis suggests that the formation of the spirolactone ring at C17

and the establishment of the conjugated 4,6-diene system are key transformations where

impurities like Drospirenone 6-ene can arise.[8]

Experimental Protocols: Analytical Determination
While specific protocols for the isolation of Drospirenone 6-ene are not readily available in the

public domain, methods for the analysis of drospirenone and its impurities, including the 6-ene

variant, have been described. These methods are crucial for quality control in the

pharmaceutical industry.

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling
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A stability-indicating reverse-phase HPLC method has been developed for the quantification of

drospirenone and its related impurities.[9][10]

Parameter Description

Column
Agilent Zorbax SB C18 (4.6 mm × 250 mm, 5

µm)

Mobile Phase A 100% Acetonitrile

Mobile Phase B Acetonitrile:Water (1:3 v/v)

Flow Rate 1.3 mL/min

Column Temperature 40°C

Detection Wavelength 215 nm

Another method utilizes an isocratic system with a C18 column and a mobile phase of

Acetonitrile:water (60:40% v/v) at a flow rate of 1.0 ml/min with UV detection at 271 nm.[11][12]

Biological Activity
There is a lack of specific toxicological and pharmacological data for Drospirenone 6-ene
itself. The biological activity information is predominantly available for the final active

pharmaceutical ingredient, drospirenone. Drospirenone is a synthetic progestin with anti-

mineralocorticoid and anti-androgenic properties, used in oral contraceptives.[13] As an

impurity, the levels of Drospirenone 6-ene in the final drug product are strictly controlled to

ensure safety and efficacy.

Signaling Pathways and Experimental Workflows
Direct signaling pathways involving Drospirenone 6-ene have not been elucidated in the

reviewed literature. However, a logical workflow for the analysis of drospirenone impurities can

be visualized.
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General Workflow for Drospirenone Impurity Analysis
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Caption: A generalized workflow for the analytical determination of impurities in drospirenone

samples.

The following diagram illustrates a simplified, conceptual representation of where

Drospirenone 6-ene might be formed during the synthesis of Drospirenone.

Conceptual Formation of Drospirenone 6-ene during Synthesis
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Caption: A logical diagram illustrating the potential formation of Drospirenone 6-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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